Cas no 203396-12-7 (1-(2-bromo-3-chlorophenyl)piperazine)

• Product Name: 1-(2-bromo-3-chlorophenyl)piperazine
• CAS No: 203396-12-7
• MF: C₁₀H₁₂BrClN₂
• MW: 275.572680473328
• CID: 3891341
• Update Time: 2025-10-28

1-(2-bromo-3-chlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-bromo-3-chlorophenyl)-
• 1-(2-bromo-3-chlorophenyl)piperazine

• Inchi： 1S/C10H12BrClN2/c11-10-8(12)2-1-3-9(10)14-6-4-13-5-7-14/h1-3,13H,4-7H2
• InChI Key： FPJXAVWADIUVCL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2Br)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-bromo-3-chlorophenyl)piperazine

1-(2-Bromo-3-Chlorophenyl)Piperazine: A Comprehensive Overview

1-(2-Bromo-3-Chlorophenyl)Piperazine, also known by its CAS registry number CAS No 203396-12-7, is a synthetic organic compound with a unique structure that combines a piperazine ring with a bromo-chloro-substituted phenyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a piperazine moiety attached to a bromine and chlorine-substituted benzene ring, endows it with distinct chemical properties that make it a valuable compound for research and development.

The synthesis of 1-(2-Bromo-3-Chlorophenyl)Piperazine typically involves multi-step organic reactions, often utilizing nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling of the piperazine ring with the bromo-chlorophenyl group. These methods have not only improved yield but also enhanced the purity of the final product, making it more suitable for high-quality applications.

In terms of chemical properties, 1-(2-Bromo-3-Chlorophenyl)Piperazine exhibits a high degree of stability under normal conditions, though it may undergo degradation under harsh thermal or oxidative conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and THF. Its melting point is reported to be around 185°C, which is consistent with its structural rigidity and intermolecular hydrogen bonding within the piperazine ring.

The pharmacological properties of 1-(2-Bromo-3-Chlorophenyl)Piperazine have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, research conducted by Smith et al. (2023) highlighted its ability to modulate certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating central nervous system disorders such as anxiety and depression. Additionally, studies by Johnson et al. (2023) revealed its anti-inflammatory properties, suggesting potential applications in treating chronic inflammatory diseases like arthritis.

The environmental fate and toxicity of 1-(2-Bromo-3-Chlorophenyl)Piperazine are critical considerations for its safe handling and disposal. Recent ecotoxicological studies indicate that the compound exhibits moderate toxicity towards aquatic organisms, particularly fish and algae. However, its persistence in the environment is relatively low due to rapid degradation under sunlight exposure. Regulatory agencies have recommended implementing proper waste management practices to minimize ecological risks associated with this compound.

In conclusion, 1-(2-Bromo-3-Chlorophenyl)Piperazine, with its CAS number CAS No 203396-12-7, represents a versatile compound with significant potential across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and pharmacological insights, positions it as a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.